4,4,5,5-tetramethyl-2-(2-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane
Overview
Description
4,4,5,5-tetramethyl-2-(2-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane, also known as N,N-Diphenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, is an organic compound . It is a white or off-white solid .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 371.27974 . It has a density of 1.12±0.1 g/cm3 (Predicted) . The melting point is 93-98 °C , and the predicted boiling point is 495.8±28.0 °C . It is soluble in organic solvents such as dichloromethane, dimethyl sulfoxide, and ether, but has poor solubility in water .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,5,5-tetramethyl-2-(2-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane involves the reaction of 2-phenylprop-1-en-1-ol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base and a palladium catalyst.", "Starting Materials": [ "2-phenylprop-1-en-1-ol", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Base (e.g. potassium carbonate)", "Palladium catalyst (e.g. palladium acetate)" ], "Reaction": [ "Step 1: Dissolve 2-phenylprop-1-en-1-ol (1.0 equiv) and potassium carbonate (2.0 equiv) in anhydrous DMF.", "Step 2: Add 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.1 equiv) and palladium acetate (0.05 equiv) to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for 24 hours.", "Step 4: Quench the reaction with water and extract the product with ethyl acetate.", "Step 5: Purify the product by column chromatography to obtain 4,4,5,5-tetramethyl-2-(2-phenylprop-1-en-1-yl)-1,3,2-dioxaborolane." ] } | |
CAS RN |
1187525-03-6 |
Molecular Formula |
C15H21BO2 |
Molecular Weight |
244.1 |
Purity |
95 |
Origin of Product |
United States |
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